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Compound of Interest

Compound Name: 2,6-Dichloropurine

Cat. No.: B015474 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of 2,6-Dichloropurine. Adherence to these procedural guidelines is critical to ensure a safe

laboratory environment and minimize exposure risks.

Hazard Identification and Immediate Precautions
2,6-Dichloropurine is classified as a hazardous substance. Key hazards include:

Acute Oral Toxicity (Category 3): Toxic if swallowed.[1][2][3][4]

Skin Irritation: Causes irritation upon contact.[5]

Serious Eye Irritation: Can cause significant eye damage.[5]

Respiratory Irritation: May cause irritation to the respiratory tract.[5]

Immediate precautionary measures include working in a well-ventilated area, avoiding the

formation of dust and aerosols, and preventing contact with skin and eyes.[2]

Personal Protective Equipment (PPE) Protocol
The selection and correct use of PPE are the primary defense against exposure to 2,6-
Dichloropurine. A risk assessment should always precede handling to ensure the appropriate
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level of protection.

Step 1: Eye and Face Protection
Mandatory: Wear tightly fitting chemical safety goggles that conform to EN 166 (EU) or

NIOSH (US) standards.[1][2]

Enhanced Precaution: When there is a risk of splashing or significant dust generation, a face

shield should be worn in addition to safety goggles.

Step 2: Skin and Body Protection
Gloves: Due to the chlorinated aromatic-like structure of 2,6-Dichloropurine, glove selection

is critical. No specific breakthrough time data is available for 2,6-Dichloropurine; therefore,

glove choice should be based on resistance to chlorinated and aromatic compounds.

For incidental contact (e.g., handling small quantities in a fume hood): Double-gloving with

nitrile gloves (minimum 5-mil thickness) is recommended. Nitrile gloves provide good

general protection but may have limited resistance to chlorinated solvents.[3][4][5]

For prolonged handling or potential for direct contact (e.g., weighing larger quantities, spill

cleanup): Heavy-duty gloves made of Viton™, Polyvinyl Alcohol (PVA), or butyl rubber are

advised due to their higher resistance to chlorinated and aromatic solvents.[1][2][5] Always

inspect gloves for degradation or punctures before and during use.[2]

Protective Clothing: A full-length, buttoned laboratory coat is required to protect skin and

clothing.[6] For tasks with a higher risk of contamination, impervious or fire/flame-resistant

clothing should be considered.[1][2]

Footwear: Closed-toe shoes are mandatory in the laboratory.[7]

Step 3: Respiratory Protection
Standard Operations: Under normal laboratory conditions with adequate engineering

controls (e.g., a certified chemical fume hood), respiratory protection is typically not required.

[5]
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High-Risk Scenarios: If exposure limits are exceeded, if irritation is experienced, or if there is

a potential for significant aerosolization or dust generation (e.g., during spill cleanup or when

handling large quantities outside of a fume hood), a NIOSH-approved N95 filtering facepiece

respirator is the minimum requirement.[3][4][6] In situations with higher potential exposure, a

full-face respirator or a Powered Air-Purifying Respirator (PAPR) with a HEPA filter may be

necessary.[1][2][6]

Operational and Disposal Plans
Handling Procedures

Designated Area: All work with 2,6-Dichloropurine must be conducted in a designated and

clearly marked area, within a certified chemical fume hood.[6]

Pre-Operational Check: Ensure all necessary equipment, including waste containers, is

assembled within the fume hood before starting. Verify fume hood functionality.[6]

Weighing and Transfer: Handle as a solid to minimize dust. If preparing a solution, add the

solid slowly to the solvent to prevent splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water.[1][2][5]

Decontaminate the work area.

Spill Management
Evacuate: Clear the area of all personnel.

Control: Prevent the spread of dust or liquid. Remove all sources of ignition.[2]

Personal Protection: Don the appropriate PPE, including respiratory protection, before re-

entering the area.

Cleanup: Use dry cleanup procedures and avoid generating dust. Vacuuming with a HEPA-

filtered vacuum or gently sweeping is preferred. Place spilled material into a clean, dry,

sealable, and labeled container for disposal.

Decontamination: Clean the spill area thoroughly.
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Disposal Plan
Waste Classification: 2,6-Dichloropurine and any contaminated materials (e.g., gloves,

wipes, disposable lab coats) must be disposed of as hazardous chemical waste.[1][5]

Containerization: Collect waste in a suitable, closed, and clearly labeled container.[2]

Disposal Route: Dispose of the waste through an approved waste disposal plant, following

all local, state, and federal regulations.[1][5] Do not allow the chemical to enter drains.[2]

Quantitative Data Summary
No specific occupational exposure limits (e.g., PEL, TLV) have been established for 2,6-
Dichloropurine.[5] The following table provides a qualitative comparison of glove materials for

handling this compound, based on their general resistance to chlorinated and aromatic

solvents.

Glove Material
Suitability for
Incidental Contact

Suitability for
Prolonged/Direct
Contact

General Resistance
to
Chlorinated/Aromat
ic Solvents

Nitrile
Good (Double-glove

recommended)
Poor to Fair Poor to Fair

Butyl Rubber Excellent Excellent

Good (Poor for

aromatic

hydrocarbons)

Polyvinyl Alcohol

(PVA)
Excellent Excellent

Good (but degrades in

water-based

solutions)[5]

Viton™ Excellent Excellent Excellent[5]

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting and using

appropriate PPE when handling 2,6-Dichloropurine.
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Preparation & Assessment

PPE Selection & Use

Post-Handling

Start: Plan to handle
2,6-Dichloropurine

Conduct Risk Assessment:
- Quantity

- Task duration
- Dust/aerosol potential

Work in certified
chemical fume hood?

Add Face Shield

Splash/dust risk

Wear Chemical
Safety Goggles

Yes
Use N95 or higher

respirator

No

No respirator needed
(under normal use)

Yes

Wear Full-Length
Lab Coat

Select Gloves:
Incidental Contact -> Double Nitrile

Prolonged Contact -> Viton/PVA/Butyl

Perform Handling Task

Doff PPE correctly to
avoid cross-contamination

Wash hands thoroughly

End

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2,6-Dichloropurine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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